Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646515-05-1x300.png)
646515-05-1 structure
Product Name:1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646515-05-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.45004
CID:420074
PubChem ID:10384597
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- DTXSID20439095
- SCHEMBL1386348
- 646515-05-1
-
- InChIKey: VTYJZDVMTAZIMU-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
- SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C
Computed Properties
- Exact Mass: 371.11923
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 371.11912932g/mol
- Heavy Atom Count: 26
- Complexity: 614
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Quan-Quan Li,Yi-Fan Kang,Chun-Yan Ren,Guo-Ping Yang,Qing Liu, Ping Liu,Yao-Yu Wang CrystEngComm, 2015,17, 775-786
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Ping Wang,Rui-Qing Fan,Xin-Rong Liu,Li-Yuan Wang,Yu-Lin Yang,Wen-Wu Cao,Bin Yang,WuLiJi Hasi,Qing Su,Ying Mu CrystEngComm, 2013,15, 1931-1949
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He Jia,Rafael Roa,Katja Henzler,Andreas Ott,Xianzhong Lin,Jannik Möser,Zdravko Kochovski,Alexander Schnegg,Yan Lu J. Mater. Chem. A, 2016,4, 9677-9684
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Cristina Gonçalves Magalhães,Berta Rolla Nunes,Maria Bertília Oss Giacomelli,José Bento Borba da Silva J. Anal. At. Spectrom., 2003,18, 787-789
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Yulai Zhang,Hongxing Zhang Phys. Chem. Chem. Phys., 2017,19, 31731-31746
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Hari Paudyal,Elena R. Margine J. Mater. Chem. C, 2022,10, 7917-7924
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8. Back matter
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Mary L. Johnson,Rachel L. Fine,Dakota S. Stankowski,Casey A. Koch,Kylie A. Limoges,Nicholas J. Robertson Chem. Commun., 2024,60, 702-705
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WenZhong Wang,Ling Zhang Dalton Trans., 2016,45, 11306-11311
646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-) Related Products
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